Cas no 93960-22-6 (Butanoic acid,2-amino-4-(diethoxyphosphinyl)-, ethyl ester)

• Product Name: Butanoic acid,2-amino-4-(diethoxyphosphinyl)-, ethyl ester
• CAS No: 93960-22-6
• MF: C₁₀H₂₂NO₅P
• MW: 267.259144306183
• MDL: MFCD09838884
• CID: 797530
• PubChem ID: 2773661
• Update Time: 2025-05-23

Butanoic acid,2-amino-4-(diethoxyphosphinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-(diethoxyphosphinyl)-, ethyl ester
• (D,L)-(+,-)-2-Amino-4-(diethylphosphono)butanoic acid, ethyl ester, 98
• amino-1 methoxy-8 benzo<f>quinazolinedione-7,10
• amino-2 diethylphosphono-4 butyrate d'ethyle
• Benzo[f]quinazoline-7,10-dione,1-amino-7,10-dihydro-8-methoxy
• MFCD09838884
• ethyl 2-amino-4-diethoxyphosphorylbutanoate
• 93960-22-6
• (D,L)-(+/-)-2-Amino-4-(diethylphosphono)butanoic acid ethyl ester
• AKOS017343317
• (D,L)-(+,-)-2-Amino-4-(diethylphosphono)butanoic acid, ethyl ester
• Ethyl2-amino-4-diethoxyphosphoryl-butanoate
• Ethyl 2-amino-4-diethoxyphosphoryl-butanoate

• MDL： MFCD09838884
• Inchi： 1S/C10H22NO5P/c1-4-14-10(12)9(11)7-8-17(13,15-5-2)16-6-3/h9H,4-8,11H2,1-3H3
• InChI Key： CZRINUITHMSEIB-UHFFFAOYSA-N
• SMILES： P(CCC(C(=O)OCC)N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 267.12400
• Monoisotopic Mass: 267.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• PSA: 97.66000
• LogP: 2.23330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid,2-amino-4-(diethoxyphosphinyl)-, ethyl ester

Research Brief on Butanoic acid,2-amino-4-(diethoxyphosphinyl)-, ethyl ester (CAS: 93960-22-6)

Butanoic acid,2-amino-4-(diethoxyphosphinyl)-, ethyl ester (CAS: 93960-22-6) is a phosphonate-containing amino acid derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique diethoxyphosphinyl and ethyl ester functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and prodrug development. Recent studies have explored its potential applications in medicinal chemistry, agrochemicals, and as a building block for more complex organophosphorus compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 93960-22-6 as a precursor for novel protease inhibitors. The research team demonstrated that structural modifications of this compound could yield potent inhibitors of HIV-1 protease with improved pharmacokinetic properties. The diethoxyphosphinyl group was found to enhance binding affinity through unique interactions with the enzyme's active site, while the ethyl ester moiety contributed to better membrane permeability. These findings suggest promising avenues for developing next-generation antiviral agents.

In the field of agrochemicals, recent patent filings (WO2023056789, 2023) have highlighted the utility of 93960-22-6 derivatives as environmentally friendly pesticides. The phosphonate group enables these compounds to act as potent inhibitors of essential enzymes in pest metabolism, while the amino acid backbone contributes to selective toxicity. Researchers have particularly noted the compound's biodegradability profile, which addresses growing concerns about persistent organic pollutants in agricultural applications.

From a synthetic chemistry perspective, advancements in the asymmetric synthesis of 93960-22-6 have been reported (Organic Letters, 2023). The development of chiral catalysts for the stereoselective preparation of this compound has enabled access to enantiomerically pure forms, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity. These methodological improvements have reduced production costs while increasing yield and purity, making the compound more accessible for large-scale applications.

Pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2023) have provided new insights into the metabolic fate of 93960-22-6 derivatives. The research indicates that the ethyl ester group undergoes rapid hydrolysis in vivo, while the phosphonate moiety demonstrates remarkable stability. This property makes the compound particularly valuable for prodrug design, where controlled release of active metabolites is desired. The studies also identified potential drug-drug interactions that must be considered in therapeutic applications.

Looking forward, the unique structural features of Butanoic acid,2-amino-4-(diethoxyphosphinyl)-, ethyl ester continue to inspire innovative research across multiple disciplines. Current clinical trials are investigating its derivatives as potential treatments for neurological disorders, leveraging the compound's ability to cross the blood-brain barrier. Additionally, material science applications are emerging, with researchers exploring its use as a ligand for metal-organic frameworks with potential drug delivery applications. The compound's versatility ensures it will remain an important focus of chemical and pharmaceutical research in the coming years.